5-(Thiophen-2-yl)-4-(4-(o-tolyl)piperazin-1-yl)thieno[2,3-d]pyrimidine

• IUPAC Name: 4-[4-(2-methylphenyl)piperazin-1-yl]-5-thiophen-2-ylthieno[2,3-d]pyrimidine
• InChI: InChI=1S/C21H20N4S2/c1-15-5-2-3-6-17(15)24-8-10-25(11-9-24)20-19-16(18-7-4-12-26-18)13-27-21(19)23-14-22-20/h2-7,12-14H,8-11H2,1H3
• InChI Key: CMRSDHKZYDKAIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)C3=C4C(=CSC4=NC=N3)C5=CC=CS5
• Molecular Formula: C21H20N4S2
• Molecular Weight: 392.5 g/mol

Description

5-(Thiophen-2-yl)-4-(4-(o-tolyl)piperazin-1-yl)thieno[2,3-d]pyrimidine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thienopyrimidines and has been found to exhibit a range of interesting biological activities. In

Scientific Research Applications

Synthesis and Chemical Properties

Research into the synthesis and chemical properties of thieno[2,3-d]pyrimidine derivatives reveals their potential for creating a wide range of bioactive molecules. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have shown promising anti-inflammatory and analgesic activities. These compounds were synthesized via a series of reactions leading to various heterocyclic compounds that act as COX-1/COX-2 inhibitors, demonstrating significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Pharmacological Applications

The pharmacological applications of thieno[2,3-d]pyrimidine derivatives are vast, particularly in the development of selective receptor ligands and potential antihypertensive agents. One study describes the preparation and evaluation of derivatives for their in vitro affinity towards the 5-HT1A receptor, identifying compounds with high affinity and selectivity, suggesting their potential in treating conditions influenced by this receptor (Modica et al., 1997). Another research focused on thienopyrimidinedione derivatives as antihypertensive agents, revealing their efficacy in lowering blood pressure in animal models, thus highlighting their therapeutic potential (Russell et al., 1988).

Anticancer and Antimicrobial Applications

Several thieno[2,3-d]pyrimidine derivatives have been synthesized with the aim of discovering new anticancer and antimicrobial agents. Research has identified compounds with potent antimicrobial activity against various bacterial strains, as well as compounds that exhibit significant antitumor activity, suggesting their usefulness as leads in the development of new therapeutics for cancer and infectious diseases (Prabhakar et al., 2016).